Cas no 1220019-71-5 (4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride)

4-2-(2,3-Dimethylphenoxy)ethylpiperidine hydrochloride is a piperidine derivative with a phenoxyethyl substituent, exhibiting potential pharmacological activity due to its structural features. The compound's key advantages include its well-defined molecular structure, which allows for precise interactions in biological systems, and its hydrochloride salt form, enhancing solubility and stability for research applications. The presence of the 2,3-dimethylphenoxy group may contribute to selective binding properties, making it a candidate for further investigation in medicinal chemistry. Its synthesis and characterization are reproducible, ensuring consistency for experimental use. This compound is primarily of interest in preclinical studies for its potential as a scaffold in drug discovery.
4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride structure
1220019-71-5 structure
Product Name:4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride
CAS No:1220019-71-5
MF:C15H24ClNO
MW:269.810163497925
CID:4687814
Update Time:2025-09-26

4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(2,3-Dimethylphenoxy)ethyl]piperidine hydrochloride
    • 4-[2-(2,3-Dimethylphenoxy)ethyl]piperidinehydrochloride
    • 4-(2-(2,3-Dimethylphenoxy)ethyl)piperidine hydrochloride
    • 4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride
    • Inchi: 1S/C15H23NO.ClH/c1-12-4-3-5-15(13(12)2)17-11-8-14-6-9-16-10-7-14;/h3-5,14,16H,6-11H2,1-2H3;1H
    • InChI Key: QQJXFNBOPKLEEK-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC=C(C)C=1C)CCC1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Topological Polar Surface Area: 21.3

4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D036335-125mg
4-[2-(2,3-Dimethylphenoxy)ethyl]piperidinehydrochloride
1220019-71-5
125mg
$ 230.00 2022-06-06
TRC
D036335-250mg
4-[2-(2,3-Dimethylphenoxy)ethyl]piperidinehydrochloride
1220019-71-5
250mg
$ 375.00 2022-06-06

Additional information on 4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride

Comprehensive Overview of 4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride (CAS No. 1220019-71-5)

4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride (CAS No. 1220019-71-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and dimethylphenoxy substituent, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its structural properties, which may influence receptor binding and metabolic pathways.

The growing interest in 4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride aligns with current trends in precision medicine and targeted therapy. As the scientific community delves deeper into structure-activity relationships (SAR), compounds like this are scrutinized for their potential to modulate biological processes. Online searches frequently include queries such as "piperidine derivatives in drug discovery" or "phenoxyethylpiperidine applications," reflecting the compound's relevance in modern research.

From a synthetic chemistry perspective, CAS No. 1220019-71-5 exemplifies the importance of heterocyclic compounds in medicinal chemistry. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability—a topic frequently discussed in forums and publications. The compound's molecular weight and logP values are also key parameters for researchers optimizing drug candidates, making it a subject of computational modeling studies.

Environmental and green chemistry considerations are increasingly shaping compound development. While 4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride is not classified as hazardous, its synthesis pathways are evaluated for sustainability. This aligns with broader industry shifts toward eco-friendly synthesis methods, a hot topic in academic and industrial circles.

Analytical techniques for characterizing CAS No. 1220019-71-5, such as HPLC, NMR, and mass spectrometry, are frequently searched in conjunction with this compound. These methods ensure purity and validate structural integrity, which are paramount for preclinical studies. The compound's stability under various pH conditions is another area of active investigation, particularly for formulation scientists.

In the context of intellectual property, 4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride has been referenced in several patents related to central nervous system (CNS) targets. This connection to neurological research underscores its potential in addressing unmet medical needs, a subject dominating healthcare innovation discussions. However, detailed clinical data remain limited, highlighting opportunities for future research.

The compound's nomenclature often raises questions about IUPAC naming conventions and regulatory compliance. While it is not a controlled substance, proper handling and documentation are essential for laboratory safety—a recurring theme in Good Laboratory Practice (GLP) guidelines. Educational content explaining its chemical structure and functional groups consistently ranks high in organic chemistry search queries.

Emerging technologies like AI-driven drug design are reshaping how researchers approach compounds such as 4-2-(2,3-Dimethylphenoxy)ethylpiperidinehydrochloride. Machine learning models trained on chemical databases can predict its interactions with biological targets, accelerating discovery timelines. This intersection of cheminformatics and traditional pharmacology is a trending topic in scientific literature.

In summary, CAS No. 1220019-71-5 represents a compelling case study in modern chemical research. Its multifaceted applications—from medicinal chemistry to computational biology—reflect the compound's versatility. As scientific inquiries evolve, this piperidine derivative will likely remain a subject of innovation, aligning with global priorities in health and sustainability.

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